Cas no 1256360-02-7 (1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester)

• Product Name: 1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester
• CAS No: 1256360-02-7
• MF: C₂₁H₂₈BNO₆
• MW: 401.26112651825
• MDL: MFCD16295116
• CID: 1024906
• PubChem ID: 53217222
• Update Time: 2025-04-20

1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 7-methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1,7-dicarboxylate
• 1-BOC-7-methoxycarbonylindole-3-boronic acid, pinacol ester
• 1-BOC-7-methoxycarbonylindole-3-boronic acid pinacol ester
• AS-43916
• A890087
• MFCD16295116
• DTXSID80682323
• 1-O-tert-butyl 7-O-methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1,7-dicarboxylate
• 1-TERT-BUTYL 7-METHYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)INDOLE-1,7-DICARBOXYLATE
• CS-0173861
• 1-(TERT-BUTYL) 7-METHYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDOLE-1,7-DICARBOXYLATE
• 1-tert-Butyl7-methyl3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1,7-dicarboxylate
• AKOS015999341
• 1H-Indole-1,7-dicarboxylic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1-(1,1-dimethylethyl) 7-methyl ester
• 1256360-02-7
• DB-363377

• MDL： MFCD16295116
• Inchi： 1S/C21H28BNO6/c1-19(2,3)27-18(25)23-12-15(22-28-20(4,5)21(6,7)29-22)13-10-9-11-14(16(13)23)17(24)26-8/h9-12H,1-8H3
• InChI Key： RHAYTFMMPLYQOL-UHFFFAOYSA-N
• SMILES： O1B(C2=CN(C(=O)OC(C)(C)C)C3C(C(=O)OC)=CC=CC2=3)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 401.20100
• Monoisotopic Mass: 401.2009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99000
• LogP: 3.51030